Cas no 473273-04-0 (17b-Carboxy-17a-formyloxy Dexamethasone)

• Product name: 17b-Carboxy-17a-formyloxy Dexamethasone
• CAS No: 473273-04-0
• MF: C₂₂H₂₇O₆F
• MW: 406.44458
• CID: 825931
• PubChem ID: 11729195

17b-Carboxy-17a-formyloxy Dexamethasone Chemical and Physical Properties

Names and Identifiers

• 17β-Carboxy-17α-formyloxy Dexamethasone
• (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-17-formyloxy-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
• 17?-CARBOXY-17A-FORMYLOXY DEXAMETHASONE
• 17B-CARBOXY-17A-FORMYLOXY DEXAMETHASONE
• 17beta-Carboxy-17alpha-formyloxy Dexamethasone
• 9-Fluoro-17-(formyloxy)-11-hydroxy-16-methyl-3-oxo-(11
• A,16
• A,17
• A-Carboxy-17
• A-formyloxy Dexamethasone
• 17?-Carboxy-17?-formyloxy Dexamethasone
• 17
• 17beta-Carboxy-17alpha-formyloxydexamethasone
• Androsta-1,4-diene-17-carboxylic acid, 9-fluoro-17-(formyloxy)-11-hydroxy-16-methyl-3-oxo-, (11beta,16alpha,17alpha)-
• (1R,2R,3AS,3BS,9AS,9BR,10S,11AS)-9B-FLUORO-1-(FORMYLOXY)-10-HYDROXY-2,9A,11A-TRIMETHYL-7-OXO-2H,3H,3AH,3BH,4H,5H,10H,11H-CYCLOPENTA[A]PHENANTHRENE-1-CARBOXYLIC ACID
• G91267
• UNII-67DN63CR9Y
• 9-Fluoro-17-(formyloxy)-11-hydroxy-16-methyl-3-oxo-(11beta,16alpha,17alpha)-androsta-1,4- diene-17-carboxylic Acid
• AKOS030254412
• 17 beta -Carboxy-17 alpha -formyloxy Dexamethasone
• 473273-04-0
• DTXSID80471239
• 67DN63CR9Y
• 17.BETA.-CARBOXY-17.ALPHA.-FORMYLOXY DEXAMETHASONE
• ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 9-FLUORO-17-(FORMYLOXY)-11-HYDROXY-16-METHYL-3-OXO-, (11.BETA.,16.ALPHA.,17.ALPHA.)-
• 17b-Carboxy-17a-formyloxy Dexamethasone

• Inchi： InChI=1S/C22H27FO6/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,18(27)28)29-11-24/h6-7,9,11-12,15-17,26H,4-5,8,10H2,1-3H3,(H,27,28)/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1CopyCopied
• InChI Key： OXMUBZJVZDQGKL-CXSFZGCWSA-NCopyCopied
• SMILES： O=CO[C@@]3(C(=O)O)[C@]2(C[C@H](O)[C@]4(F)[C@@]/1(\C(=C/C(=O)\C=C\1)CC[C@H]4[C@@H]2C[C@H]3C)C)C

Computed Properties

• Exact Mass: 406.17900
• Monoisotopic Mass: 406.17916674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 228-2320C
• Boiling Point: 566.8±50.0 °C at 760 mmHg
• Flash Point: 296.6±30.1 °C
• PSA: 100.90000
• LogP: 3.23550
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

17b-Carboxy-17a-formyloxy Dexamethasone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)